4-iodo-1-methyl-1H-pyrazol-5-amine

• IUPAC Name: 4-iodo-2-methylpyrazol-3-amine
• InChI: InChI=1S/C4H6IN3/c1-8-4(6)3(5)2-7-8/h2H,6H2,1H3
• InChI Key: XMDZFKOVJFGEGI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)I)N
• Molecular Formula: C4H6IN3
• Molecular Weight: 223.02 g/mol
• CAS RN: 1443278-79-2

Description

“4-iodo-1-methyl-1H-pyrazol-5-amine” is a chemical compound with the molecular formula C4H6IN3. It is a useful research chemical.

Synthesis Analysis

The synthesis of pyrazoles, including “this compound”, can be achieved through various methods. One such method involves the use of molecular iodine as a catalyst in a one-pot multicomponent synthesis.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a five-membered ring with two nitrogen atoms and three carbon atoms.

Chemical Reactions Analysis

Pyrazoles, including “this compound”, can undergo a variety of chemical reactions. For instance, they can participate in [3+2] cycloaddition reactions.

Scientific Research Applications

Synthesis and Characterization

4-Iodo-1-methyl-1H-pyrazol-5-amine and its derivatives have been extensively studied for their synthesis and characterization. These compounds have been synthesized using various methods and characterized using techniques such as X-Ray crystallography, FT-IR, UV–visible, proton NMR spectroscopy, and mass spectroscopy. Such studies aid in understanding the structural and chemical properties of these compounds (Titi et al., 2020).

Nonlinear Optical Properties

Some derivatives of this compound have been studied for their nonlinear optical properties. This research is crucial for developing materials with potential applications in photonics and optoelectronics. The energy gap between the HOMO and LUMO levels of these compounds indicates their ability for intramolecular charge transfer, which is responsible for their nonlinear optical properties (Tamer et al., 2016).

Impact on Reductive Cyclization

The role of intramolecular hydrogen bonding in pyrazole derivatives, including those similar to this compound, has been investigated in the context of reductive cyclization processes. This research contributes to the understanding of the reactivity and synthesis of pyrazolo[3,4-b]quinoxalines, which are important in various chemical syntheses (Szlachcic et al., 2020).

High-Energy Density Materials

Derivatives of this compound have been considered for use as high-energy density materials. Their explosive and detonation properties have been studied using density functional theory, offering insights into their potential use in this field (Ravi et al., 2010).

Drug Discovery

Some studies have focused on the synthesis of novel 1H-pyrazol-5(4H)-one-based heterocyclic ketene aminal libraries, which have promising applications in drug discovery. These compounds, related to this compound, are notable for their efficiency and environmentally benign synthesis process (Yu et al., 2013).

Catalysis

A study explored the use of molecular iodine for catalyzing the synthesis of 5-amino-4-(arylselanyl)-1H-pyrazoles, demonstrating the versatility and efficacy of iodine catalysis in synthesizing pyrazole derivatives (Pires et al., 2018).

Mechanism of Action

Target of Action

It’s known that similar compounds, such as imidazole derivatives, have a broad range of biological properties and can interact with various targets . They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

It’s known that the amino group in 1-methyl-5-amino-pyrazole is a common reaction center that can react with acids or acyl groups to form corresponding salts or amides .

Biochemical Pathways

Similar compounds have been shown to interact with a variety of biochemical pathways, leading to their diverse biological activities .

Pharmacokinetics

It’s known that this compound has high gastrointestinal absorption and is bbb permeant . Its Log Kp (skin permeation) is -7.28 cm/s . The compound has a lipophilicity (Log Po/w) of 1.24 (iLOGP), 0.54 (XLOGP3), 0.61 (WLOGP), 0.79 (MLOGP), and 0.71 (SILICOS-IT), with a consensus Log Po/w of 0.78 .

Result of Action

Similar compounds have been shown to have a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

It’s known that this compound is soluble in alcohol and highly polar solvents like dimethyl sulfoxide .